Cas no 2228711-49-5 (tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate
• CAS No: 2228711-49-5
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 5923079
• PubChem ID: 165622009
• Update Time: 2025-06-13

tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate
• 2228711-49-5
• EN300-1872897
• tert-butyl N-[1-(2-bromopropyl)cyclopentyl]carbamate

• Inchi： 1S/C13H24BrNO2/c1-10(14)9-13(7-5-6-8-13)15-11(16)17-12(2,3)4/h10H,5-9H2,1-4H3,(H,15,16)
• InChI Key： MJKSKPHVVGXVLC-UHFFFAOYSA-N
• SMILES： BrC(C)CC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-1-(2-Bromopropyl)cyclopentylcarbamate (CAS: 2228711-49-5)

The compound tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate (CAS: 2228711-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentylcarbamate structure and bromopropyl side chain, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer.

One of the key areas of research involving tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of cyclopentane-based scaffolds, which are critical for modulating protein-protein interactions. The bromopropyl moiety facilitates further functionalization, enabling the introduction of diverse pharmacophores. This adaptability makes the compound a valuable tool in medicinal chemistry, particularly for structure-activity relationship (SAR) studies.

In addition to its synthetic applications, recent investigations have explored the biological activity of derivatives derived from tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate. For instance, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain analogs exhibit promising inhibitory effects on kinase enzymes implicated in cancer progression. The study emphasized the importance of the bromopropyl group in enhancing binding affinity and selectivity, underscoring the compound's potential as a lead structure for kinase inhibitor development.

Another notable advancement is the use of tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate in peptide mimetics. Researchers at the Scripps Research Institute utilized this compound to generate cyclopentane-based peptidomimetics, which mimic the secondary structure of peptides while offering improved metabolic stability. This approach has been particularly impactful in the design of protease-resistant therapeutics, as highlighted in a 2024 Nature Communications article. The study revealed that such mimetics could overcome limitations associated with traditional peptide drugs, such as poor oral bioavailability.

Despite these promising developments, challenges remain in optimizing the synthetic routes for tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate. A recent review in Chemical Reviews pointed out the need for greener and more efficient methodologies to scale up production. Innovations in catalytic processes, such as photoredox catalysis, are being explored to address these limitations. Furthermore, computational studies are increasingly being employed to predict the reactivity and stability of derivatives, as discussed in a 2023 ACS Catalysis publication.

In conclusion, tert-butyl N-1-(2-bromopropyl)cyclopentylcarbamate (CAS: 2228711-49-5) represents a pivotal building block in modern drug discovery. Its versatility in synthesis and potential biological applications make it a focal point of ongoing research. Future studies are expected to delve deeper into its mechanistic insights and expand its utility in therapeutic development, particularly for unmet medical needs.